Cas no 2172547-82-7 (3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2172547-82-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6361090
• PubChem ID: 165577779
• Update Time: 2025-06-08

3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 2172547-82-7
• 3-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
• EN300-1559626

• Inchi： 1S/C26H30N2O6/c29-23(25(31)32)14-27-24(30)13-22(16-7-1-2-8-16)28-26(33)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-23,29H,1-2,7-8,13-15H2,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： FTWYVZSYUCTHEX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

Recent Advances in the Study of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS: 2172547-82-7)

The compound 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS: 2172547-82-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopentyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of the cyclopentyl moiety in the structure of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid has been shown to enhance the stability and solubility of the resulting peptides. Recent publications have highlighted improved yields and reduced side reactions when this compound is used as a building block in peptide synthesis, suggesting its potential as a valuable tool for researchers in the field.

In addition to its utility in peptide synthesis, this compound has also been investigated for its biological activity. Preliminary studies have indicated that derivatives of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid may exhibit antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed moderate activity against Gram-positive bacteria, including Staphylococcus aureus. These findings open up new avenues for the development of novel antimicrobial agents based on this scaffold.

Another significant aspect of recent research has been the exploration of the compound's potential in targeted drug delivery systems. The Fmoc group, in particular, has been leveraged to create prodrugs that can be selectively activated in specific physiological environments. A 2024 study in Bioconjugate Chemistry reported the successful conjugation of this compound with a tumor-targeting peptide, resulting in a prodrug that exhibited enhanced specificity and reduced off-target effects in preclinical models. This approach holds promise for improving the efficacy and safety of chemotherapeutic agents.

Despite these advancements, challenges remain in the optimization of 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid for broader applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity of derivatives need to be addressed in future studies. However, the growing body of research underscores the compound's versatility and potential impact in chemical biology and pharmaceutical sciences.

In conclusion, 3-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS: 2172547-82-7) represents a promising scaffold for peptide synthesis, antimicrobial development, and targeted drug delivery. Continued research into its properties and applications is likely to yield further insights and innovations in the coming years. Researchers are encouraged to explore its potential in interdisciplinary studies, combining chemical synthesis with biological evaluation to unlock its full therapeutic potential.